Cas no 5876-51-7 (5-Iodobenzo[d][1,3]dioxole)

• Product Name: 5-Iodobenzo[d][1,3]dioxole
• CAS No: 5876-51-7
• MF: C₇H₅IO₂
• MW: 248.017874479294
• MDL: MFCD00079766
• CID: 46236
• PubChem ID: 138620
• Update Time: 2025-07-19

5-Iodobenzo[d][1,3]dioxole Chemical and Physical Properties

Names and Identifiers

• 5-Iodobenzo[d][1,3]dioxole
• 1-Iodo-3,4-methylenedioxybenzene
• 5-iodo-1,3-benzodioxole
• 5-iodo-2h-1,3-benzodioxole
• 5-Iodo-benzo[1,3]dioxole
• NMMCBIXYIYQHCP-UHFFFAOYSA-N
• 5-IODOBENZO[1,3]DIOXOLE
• 1,3-Benzodioxole,5-iodo-
• 3,4-methylenedioxyiodobenzene
• 5-Iodo-1,3-benzodioxole #
• 1,3-Benzodioxole, 5-iodo-
• 4-iodo-1,2-methylenedioxybenzene
• 4-iodo-1,2-(methylenedioxy)benzene
• 5-Iodo-1,3-ben
• FT-0653142
• A8300
• Z381540748
• SY062445
• SB17869
• AS-50230
• CS-W022396
• DTXSID00207491
• 5876-51-7
• O11452
• F8881-5286
• 5-iodo-1,3-dioxaindane
• AMY24838
• EN300-107850
• SCHEMBL3117045
• AKOS009319648
• MFCD00079766
• 5-Iodo-1,3-benzodioxole, AldrichCPR
• DTXCID00129982
• DB-019222
• 3,4-Methylenedioxyiodobenzene; 4-Iodo-1,2-(methylenedioxy)benzene; 5-Iodo-1,3-benzodioxole;

• MDL： MFCD00079766
• Inchi： 1S/C7H5IO2/c8-5-1-2-6-7(3-5)10-4-9-6/h1-3H,4H2
• InChI Key： NMMCBIXYIYQHCP-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 247.93300
• Monoisotopic Mass: 247.933422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1,91 g/cm3
• Boiling Point: 94 °C
• Flash Point: 111℃
• Refractive Index: 1.66
• PSA: 18.46000
• LogP: 2.01990

5-Iodobenzo[d][1,3]dioxole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335-H412
• Warning Statement： P261-P273-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41-52
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-Iodobenzo[d][1,3]dioxole

Comprehensive Overview of 5-Iodobenzo[d][1,3]dioxole (CAS No. 5876-51-7): Properties, Applications, and Research Insights

5-Iodobenzo[d][1,3]dioxole (CAS No. 5876-51-7) is a halogenated organic compound featuring a benzo[d][1,3]dioxole core structure substituted with an iodine atom at the 5-position. This compound has garnered significant attention in synthetic chemistry and pharmaceutical research due to its unique structural properties and versatility as a building block. The presence of the iodo group enhances its reactivity, making it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern drug discovery and material science.

In recent years, the demand for halogenated aromatic compounds like 5-Iodobenzo[d][1,3]dioxole has surged, driven by their applications in agrochemicals, liquid crystals, and organic electronics. Researchers are particularly interested in its role in designing fluorescent probes and bioactive molecules, aligning with trends in precision medicine and green chemistry. A common query among chemists is: "How does the iodine substituent influence the electronic properties of the benzo[d][1,3]dioxole scaffold?" Studies reveal that the heavy atom effect of iodine can enhance intersystem crossing, making derivatives useful in photodynamic therapy and OLED materials.

The synthesis of 5-Iodobenzo[d][1,3]dioxole typically involves electrophilic aromatic iodination of benzo[d][1,3]dioxole using reagents like iodine monochloride or N-iodosuccinimide. Its crystalline form and solubility profile (soluble in organic solvents like DCM and THF) are frequently discussed in forums, as these properties dictate its handling in laboratory settings. Environmental and safety considerations are also trending topics, with users searching for "biodegradable alternatives to halogenated intermediates" or "efficient catalytic methods to reduce waste in iodination reactions."

From a commercial perspective, 5-Iodobenzo[d][1,3]dioxole is cataloged by major chemical suppliers as a high-purity reagent for research use. Its price volatility, linked to iodine supply chains, is another hot topic. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for quality control, ensuring compliance with industry standards like USP or EP. Innovators are exploring its derivatives for antiviral and anticancer applications, capitalizing on the bioisostere potential of the iodine moiety.

In summary, 5-Iodobenzo[d][1,3]dioxole (CAS No. 5876-51-7) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability in catalysis, materials science, and life sciences ensures its relevance in both academic and industrial research. As sustainability becomes a priority, future studies may focus on iodine recycling or metal-free functionalization strategies to align with circular economy principles.